Cas no 2319877-35-3 (N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide)

N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide is a specialized amide derivative featuring a unique structural combination of furan and chlorophenoxy moieties. Its bifuran-ethyl backbone enhances molecular rigidity, while the 4-chlorophenoxy group contributes to potential bioactivity, making it a candidate for pharmaceutical or agrochemical applications. The methylpropanamide segment improves stability and solubility, facilitating formulation versatility. This compound may exhibit selective binding properties due to its sterically hindered amide linkage, suggesting utility in targeted drug design or enzyme inhibition studies. Its synthetic route allows for further functionalization, offering flexibility in derivative development. The presence of both aromatic and heterocyclic components provides a balanced profile for exploratory research in medicinal chemistry.
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide structure
2319877-35-3 structure
Product Name:N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
CAS No:2319877-35-3
MF:C20H20ClNO4
MW:373.830104827881
CID:5356510
Update Time:2025-10-31

N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
    • 2-(4-chlorophenoxy)-N-(2,2-di(furan-2-yl)ethyl)-2-methylpropanamide
    • Inchi: 1S/C20H20ClNO4/c1-20(2,26-15-9-7-14(21)8-10-15)19(23)22-13-16(17-5-3-11-24-17)18-6-4-12-25-18/h3-12,16H,13H2,1-2H3,(H,22,23)
    • InChI Key: AUTGMARDTSUBMV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC(C)(C)C(NCC(C1=CC=CO1)C1=CC=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 449
  • XLogP3: 4.1
  • Topological Polar Surface Area: 64.599

N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6192-0184-2μmol
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
2μmol
$57.0 2023-09-09
Life Chemicals
F6192-0184-5μmol
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
5μmol
$63.0 2023-09-09
Life Chemicals
F6192-0184-10μmol
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
10μmol
$69.0 2023-09-09
Life Chemicals
F6192-0184-20μmol
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
20μmol
$79.0 2023-09-09
Life Chemicals
F6192-0184-1mg
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
1mg
$54.0 2023-09-09
Life Chemicals
F6192-0184-2mg
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
2mg
$59.0 2023-09-09
Life Chemicals
F6192-0184-3mg
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
3mg
$63.0 2023-09-09
Life Chemicals
F6192-0184-4mg
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
4mg
$66.0 2023-09-09
Life Chemicals
F6192-0184-5mg
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
5mg
$69.0 2023-09-09
Life Chemicals
F6192-0184-10mg
N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
2319877-35-3
10mg
$79.0 2023-09-09

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide

Introduction to N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide (CAS No. 2319877-35-3)

N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2319877-35-3, represents a novel class of molecules with potential applications in medicinal chemistry. The unique structural features of this compound, particularly its furan-2-yl and 4-chlorophenoxy substituents, make it an intriguing candidate for further investigation.

The synthesis and characterization of N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide have been the focus of several recent studies aimed at exploring its pharmacological properties. The presence of the furan-2-yl group is particularly noteworthy, as furan derivatives are known for their diverse biological activities and have been widely studied for their potential in drug development. The 4-chlorophenoxy moiety further enhances the compound's complexity and may contribute to its binding affinity to various biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide, with its unique structural framework, has shown promise in preliminary screenings as a potential lead compound for further optimization.

The compound's molecular structure suggests that it may interact with enzymes and receptors involved in critical metabolic pathways. The furan-2-yl group is known to exhibit significant bioactivity due to its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for molecular recognition processes. Similarly, the 4-chlorophenoxy substituent can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

Preliminary pharmacokinetic studies have indicated that N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide exhibits favorable solubility and metabolic stability, which are essential characteristics for any potential drug candidate. These properties suggest that the compound may have a reasonable bioavailability and prolonged half-life upon administration.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative methodologies in drug discovery.

In conclusion, N-[2,2-bis(furan-yl)ethyl]-4-chlorophenoxy)-methylpropanamide (CAS No. 2319877-35-3), with its distinctive structural features and promising pharmacological properties, represents a significant advancement in pharmaceutical research. Further studies are warranted to fully elucidate its mechanism of action and evaluate its potential as a therapeutic agent. The continued exploration of this compound and its derivatives will undoubtedly contribute valuable insights into the development of novel treatments for various diseases.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent